Cas no 60390-32-1 (5-methyl-1H-Pyrrole-3-propanoic acid)

5-methyl-1H-Pyrrole-3-propanoic acid structure
60390-32-1 structure
Product Name:5-methyl-1H-Pyrrole-3-propanoic acid
CAS No:60390-32-1
MF:C8H11NO2
MW:153.178442239761
CID:1114795
PubChem ID:13310352
Update Time:2025-04-20

5-methyl-1H-Pyrrole-3-propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-1H-Pyrrole-3-propanoic acid
    • 3-(5-methyl-1H-pyrrol-3-yl)propanoic acid
    • 5-Methyl-pyrrole-3-propionic acid
    • DB-193362
    • 3-(5-Methyl-1H-pyrrole-3-yl)propionic acid
    • 3-(5-methyl-1H-3-pyrrolyl)propanoic acid
    • AKOS006311644
    • 3-(5-Methyl-1H-pyrrol-3-yl)propionic acid
    • SCHEMBL3415097
    • 60390-32-1
    • OFPNUOGGOQJSDD-UHFFFAOYSA-N
    • DTXSID10536284
    • Inchi: 1S/C8H11NO2/c1-6-4-7(5-9-6)2-3-8(10)11/h4-5,9H,2-3H2,1H3,(H,10,11)
    • InChI Key: OFPNUOGGOQJSDD-UHFFFAOYSA-N
    • SMILES: OC(CCC1=CNC(C)=C1)=O

Computed Properties

  • Exact Mass: 153.07903
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09

5-methyl-1H-Pyrrole-3-propanoic acid Related Literature

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